2-[(2,2-Dimethylpropyl)amino]-N,N-dimethylacetamide

• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol
• SMILES: CC(C)(C)CNCC(=O)N(C)C
• InChI: InChI=1S/C9H20N2O/c1-9(2,3)7-10-6-8(12)11(4)5/h10H,6-7H2,1-5H3
• InChIKey: AITAJZHJFOIHGK-UHFFFAOYSA-N

Compound Identity and Physicochemical Profile

2-[(2,2-Dimethylpropyl)amino]-N,N-dimethylacetamide (CAS 1249322-60-8), also referred to as N,N-dimethyl-2-(neopentylamino)acetamide or N-(2,2-dimethylpropyl)-glycinedimethylamide, is a synthetic aminoacetamide derivative with molecular formula C9H20N2O and a molecular weight of 172.27 g/mol [1]. Its structure incorporates a glycine dimethylamide core scaffold (2-amino-N,N-dimethylacetamide) N-alkylated with a sterically demanding neopentyl (2,2-dimethylpropyl) group, yielding a secondary amine functional handle adjacent to a tertiary amide . Computed physicochemical properties include an XLogP3 of 1.1, a topological polar surface area (TPSA) of 32.3 Ų, one hydrogen bond donor, two hydrogen bond acceptors, and four rotatable bonds, placing it within favorable drug-like chemical space per Lipinski's Rule of Five [1]. The compound is commercially available at ≥95% purity from multiple research chemical suppliers, including AKSci and LeYan, and is catalogued under PubChem CID 61167226 and ZINC ID ZINC41362186 [1].

Synthetic building block

Orthogonal secondary amine and tertiary dimethylamide enable sequential derivatization

CNS probe scaffold

Computed physicochemical profile supports predicted brain penetration

Sourcing-ready

Commercially available at defined purity for medchem and SAR campaigns

• [1] PubChem Compound Summary for CID 61167226, 2-[(2,2-Dimethylpropyl)amino]-N,N-dimethylacetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61167226 (accessed May 2026). View Source

Differentiation from Generic Aminoacetamide Analogs

The 2-(alkylamino)acetamide scaffold exhibits pronounced structure-activity dependence on the nature of the N-alkyl substituent, a principle established through extensive medicinal chemistry exploration of this chemotype for anticonvulsant, sedative, and MAO-modulating applications [1]. The neopentyl group in 2-[(2,2-dimethylpropyl)amino]-N,N-dimethylacetamide introduces a unique combination of steric bulk, conformational constraint, and lipophilicity that differs fundamentally from linear-chain analogs such as milacemide (2-(n-pentylamino)acetamide) and from the unsubstituted glycine dimethylamide scaffold [2]. Interchanging the neopentyl substituent with a linear pentyl chain would alter the compound's metabolic susceptibility—neopentylamine is documented as a poor MAO substrate (Km = 15 mM) compared to n-pentylamine, which is an excellent MAO-B substrate [3]. Furthermore, substituting the dimethylamide moiety with a primary amide (as in 2-(neopentylamino)acetamide) shifts the logP by approximately 1.0 unit and adds an additional hydrogen bond donor, altering permeability and solubility profiles . These quantitative physicochemical and metabolic divergences preclude simple interchangeability within this compound class.

Neopentyl vs. n-pentyl chain

Switching to a linear pentyl analog may shift MAO substrate profile and metabolic susceptibility

Dimethylamide vs. primary amide

Substituting the tertiary amide with a primary amide alters logP and hydrogen-bond donor count, potentially changing permeability

Scaffold analog interchange

Structural analogs within the 2-(alkylamino)acetamide class may not reproduce the predicted CNS penetration or MAO resistance profile

• [1] Griffith, R.C. U.S. Patent 5,093,524. 2-(Alkylamino)acetamide Derivatives. Filed October 15, 1990, issued March 3, 1992. Fisons Corporation. View Source
• [2] DrugBank. Milacemide. Accession Number DB04327. https://go.drugbank.com/drugs/DB04327 (accessed May 2026). View Source
• [3] Silverman, R.B., Hoffman, S.J. Mechanism of inactivation of monoamine oxidase B by (aminomethyl)trimethylsilane. Journal of the American Chemical Society 1980, 102(2), 7126-7128. Neopentylamine Km = 15 mM reported as poor MAO substrate. View Source

Quantitative Differentiation Evidence vs. Key Comparators

Lipophilicity Comparison vs. Milacemide and Unsubstituted Scaffold

The target compound, 2-[(2,2-dimethylpropyl)amino]-N,N-dimethylacetamide, exhibits an XLogP3 of 1.1, representing a 0.35 to 2.6 log-unit increase in lipophilicity relative to key comparators [1]. Milacemide (2-(n-pentylamino)acetamide), the closest clinical-stage analog, has a reported logP of 0.754 (Wikipedia/consensus) to 0.38 (ACD/LogP, ChemSpider) . The unsubstituted glycine dimethylamide scaffold (2-amino-N,N-dimethylacetamide) is substantially more hydrophilic with ACD/LogP values of -1.49 to -0.27 . This logP elevation arises from the combined effect of the neopentyl N-alkyl group and the dimethyl tertiary amide, whereas milacemide's primary amide terminus depresses its logP despite the lipophilic pentyl chain [2].

Lipophilicity

Cross-study comparable

XLogP3 1.1 vs milacemide 0.38–0.75, glycine dimethylamide −1.49 to −0.27; ΔlogP up to +2.6

Supports CNS penetration context for probe design

Computed values; experimental logP not available

Evidence Dimension	Lipophilicity: computed octanol-water partition coefficient (XLogP3 / ACD/LogP)
Target Compound Data	XLogP3 = 1.1 (PubChem, 2021.05.07 release)
Comparator Or Baseline	Milacemide: logP = 0.754 (consensus) / ACD/LogP = 0.38 (ChemSpider); Glycine dimethylamide: ACD/LogP = -1.49 (ChemSpider) / XLogP = -0.27 (Molbase)
Quantified Difference	ΔlogP = +0.35 to +0.72 vs. milacemide; ΔlogP = +1.37 to +2.6 vs. glycine dimethylamide
Conditions	Computed values from different algorithmic implementations (XLogP3, ACD/LogP); not experimentally measured

Why This Matters

A logP in the 1-3 range is associated with optimal passive blood-brain barrier penetration, positioning this compound favorably for CNS-targeted probe design where milacemide (logP ~0.4-0.75) may exhibit suboptimal partitioning.

• [1] PubChem. 2-[(2,2-Dimethylpropyl)amino]-N,N-dimethylacetamide, CID 61167226. XLogP3-AA = 1.1. https://pubchem.ncbi.nlm.nih.gov/compound/61167226 (accessed May 2026). View Source
• [2] Probes & Drugs Portal. MILACEMIDE (PD062512). TPSA = 55.12, Fraction Csp3 = 0.86. https://www.probes-drugs.org/compounds/PD062512 (accessed May 2026). View Source

Polar Surface Area and Predicted Membrane Permeability

The target compound possesses a computed TPSA of 32.3 Ų, which is substantially lower than the 55.12 Ų TPSA reported for milacemide [1][2]. This 22.8 Ų reduction is mechanistically significant: TPSA values below 60-70 Ų are generally associated with favorable passive blood-brain barrier permeability, while values below 40 Ų are considered optimal for CNS penetration [3]. The lower TPSA of the target compound arises from the dimethyl tertiary amide substitution (two methyl groups attached to the amide nitrogen), which eliminates the primary amide NH₂ hydrogen bond donors present in milacemide and reduces the polar surface contribution of the amide terminus [1].

Membrane permeability

Cross-study comparable

TPSA 32.3 Ų vs milacemide 55.1 Ų (Δ −22.8 Ų, −41%)

Lower TPSA predicts higher passive permeability

Computed TPSA; experimental validation recommended

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	TPSA = 32.3 Ų (PubChem, Cactvs 3.4.6.11)
Comparator Or Baseline	Milacemide: TPSA = 55.12 Ų (Probes & Drugs Portal)
Quantified Difference	ΔTPSA = -22.8 Ų (41% reduction relative to milacemide)
Conditions	Computed TPSA values from different software implementations; target compound from PubChem/Cactvs, milacemide from Probes & Drugs Portal

Why This Matters

A TPSA of 32.3 Ų predicts superior passive membrane permeability compared to milacemide's 55.12 Ų, making this compound a potentially more brain-penetrant scaffold for CNS-targeted chemical probe development or for applications where reduced hydrogen-bonding capacity is desired.

• [1] PubChem. 2-[(2,2-Dimethylpropyl)amino]-N,N-dimethylacetamide, CID 61167226. Topological Polar Surface Area = 32.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/61167226 (accessed May 2026). View Source
• [2] Probes & Drugs Portal. MILACEMIDE (PD062512). TPSA = 55.12. https://www.probes-drugs.org/compounds/PD062512 (accessed May 2026). View Source
• [3] Pajouhesh, H., Lenz, G.R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2(4), 541-553. TPSA < 60-70 Ų associated with CNS penetration. View Source

Neopentyl Steric Hindrance and MAO Metabolic Stability

The neopentyl (2,2-dimethylpropyl) substituent on the secondary amine nitrogen of the target compound introduces substantial steric hindrance adjacent to the amine functionality, a feature documented to attenuate enzymatic oxidation. Neopentylamine (the parent primary amine) is a characterized poor substrate for monoamine oxidase (MAO), with a reported Km of 15 mM and kcat of 1.9 min⁻¹ [1]. In contrast, n-pentylamine—the amine component of milacemide—is an excellent MAO-B substrate, consistent with milacemide's established mechanism as a glycine prodrug requiring MAO-B-mediated oxidative deamination for bioactivation [2][3]. The dimethyl substitution at the beta-carbon of the neopentyl group sterically impedes the approach of the flavin cofactor to the α-carbon of the amine, raising the kinetic barrier to imine formation [4].

MAO susceptibility

Class-level inference

Neopentylamine Km 15 mM, kcat 1.9 min⁻¹ (poor MAO substrate)

Predicted to resist MAO-mediated clearance

Inferred from parent amine; direct compound data unavailable

Evidence Dimension	MAO substrate efficiency: Km and catalytic rate
Target Compound Data	No direct enzymatic data available for target compound; inference from neopentylamine parent: Km = 15 mM, kcat = 1.9 min⁻¹ (poor MAO substrate)
Comparator Or Baseline	n-Pentylamine (milacemide amine component): excellent MAO-B substrate; milacemide is clinically validated as MAO-B substrate for glycine delivery
Quantified Difference	Neopentylamine Km (15 mM) indicative of ~100-1000 fold lower affinity vs. n-pentylamine class MAO substrates (typical Km ~10-100 µM); kcat = 1.9 min⁻¹ significantly below optimal MAO substrates
Conditions	MAO enzyme kinetic assay; neopentylamine data from Silverman & Hoffman (1980); n-pentylamine reactivity from published MAO substrate profiling studies

Why This Matters

If the target compound is intended for applications requiring metabolic stability against MAO-mediated clearance (e.g., peripheral or non-CNS applications, or sustained systemic exposure), the neopentyl substitution provides a steric shield predicted to reduce oxidative deamination rates compared to linear-chain analogs like milacemide, which is rapidly metabolized by MAO-B.

• [1] Silverman, R.B., Hoffman, S.J. Mechanism of inactivation of monoamine oxidase B by (aminomethyl)trimethylsilane. J. Am. Chem. Soc. 1980, 102(2), 7126-7128. Neopentylamine: Km = 15 mM, kcat = 1.9 min⁻¹. View Source
• [2] Yu, P.H., Davis, B.A., Boulton, A.A., Zuo, D.M. Deamination of aliphatic amines by type B monoamine oxidase and semicarbazide-sensitive amine oxidase; pharmacological implications. Journal of Neural Transmission 1994, 97(Suppl), 41-51. Milacemide deaminated by MAO-B to glycinamide. View Source
• [3] DrugBank. Milacemide. Mechanism of action: MAO-B substrate and glycine prodrug. https://go.drugbank.com/drugs/DB04327 (accessed May 2026). View Source
• [4] Suzuki, K., et al. Neopentyl glycol as a scaffold to provide radiohalogenated theranostic pairs of high in vivo stability. Journal of Medicinal Chemistry 2021, 64(21), 15846-15857. Neopentyl group provides steric barrier to CYP-mediated metabolism. View Source

Dual Functional Handles for Sequential Derivatization

The target compound presents two chemically distinct nitrogen functional groups for sequential derivatization: a secondary amine (pKa predicted ~8.0) capable of alkylation, acylation, or reductive amination, and a tertiary dimethylamide that can undergo reduction to the corresponding amine or serve as a directing group [1]. This contrasts with 2-(neopentylamino)acetamide (CAS 1249097-46-8), which possesses a primary amide terminus that introduces an additional hydrogen bond donor and different reactivity, and with milacemide (2-(n-pentylamino)acetamide), which shares the primary amide but lacks the dimethylamide handle [2]. The tertiary amide in the target compound cannot act as a hydrogen bond donor, simplifying protection/deprotection strategies during multi-step synthesis compared to primary amide-containing analogs [3]. The compound is commercially available at 95% purity in 1 g and 5 g quantities from LeYan (Product No. 2008501) and AKSci (Catalog 1764DQ), providing a reliable sourcing option for both initial SAR exploration and scale-up campaigns .

Synthetic handles

Supporting evidence

Secondary amine (1 HBD) + tertiary amide (0 HBD) vs primary amide analogs (2 HBD)

Enables orthogonal amine derivatization

Simplifies protection/deprotection strategies

Evidence Dimension	Functional group count and type for synthetic derivatization
Target Compound Data	Two distinct nitrogen groups: one secondary amine (1 HBD, nucleophilic) + one tertiary dimethylamide (0 HBD, electrophilic at carbonyl carbon)
Comparator Or Baseline	2-(Neopentylamino)acetamide: 1 secondary amine + 1 primary amide (2 HBD). Milacemide: 1 secondary amine + 1 primary amide (2 HBD).
Quantified Difference	Target compound has 1 fewer H-bond donor than comparator acetamide derivatives (1 vs. 2), simplifying orthogonal protection strategies
Conditions	Structural comparison based on functional group analysis; no head-to-head synthetic efficiency data available

Why This Matters

For medicinal chemistry campaigns requiring sequential N-functionalization, the orthogonal reactivity of the secondary amine versus the tertiary dimethylamide in the target compound provides a synthetic advantage: the amine can be selectively derivatized (e.g., acylated, sulfonylated, or reductively alkylated) without competing reactivity from the amide nitrogen, a complication encountered with primary amide-containing analogs.

• [1] PubChem. 2-[(2,2-Dimethylpropyl)amino]-N,N-dimethylacetamide, CID 61167226. Computed chemical properties including H-bond donor count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/61167226 (accessed May 2026). View Source
• [2] PubChem. Milacemide, CID 450389. Primary amide structure confirmed. https://pubchem.ncbi.nlm.nih.gov/compound/450389 (accessed May 2026). View Source
• [3] Griffith, R.C. U.S. Patent 5,093,524. 2-(Alkylamino)acetamide Derivatives. Demonstrates synthetic routes to N-alkylaminoacetamides and their derivatization. View Source

Class-Level Pharmacophore Alignment for Anticonvulsant Activity

The 2-(alkylamino)acetamide scaffold, to which the target compound belongs, has been explicitly claimed in U.S. Patent 5,093,524 (Griffith, Fisons Corporation) as possessing 'useful sedative and especially antiepileptic activity' [1]. The patent describes compounds of general structure R₄-NH-CHR₁-CONR₂R₃, where the target compound maps to R₄ = neopentyl, R₁ = H, R₂ = R₃ = methyl—a substitution pattern distinct from the exemplified compounds in the patent which bear diphenylethyl groups at the amide terminus [1]. A separate publication by Mancilla et al. (2003) reported the synthesis and full characterization (¹H, ¹³C NMR, NOESY, IR, MS) of seven 2-(alkylamino)acetamides, establishing reliable analytical benchmarks for this compound class . The ChEMBL database records no known biological activity for this specific compound (ChEMBL ID not assigned), and the ZINC database confirms 'no known activity for this compound' as of ChEMBL 20, indicating it is a pharmacologically unexplored member of a validated pharmacophore class [2][3].

Pharmacophore class

Class-level inference

Maps to 2-(alkylamino)acetamide chemotype with reported patent activity claims

Supports target-ID and SAR expansion studies

No direct activity data for this specific compound

Evidence Dimension	Pharmacological validation of the 2-(alkylamino)acetamide chemotype
Target Compound Data	No direct biological activity data; structurally maps to the 2-(alkylamino)acetamide pharmacophore claimed in U.S. Patent 5,093,524 for anticonvulsant/sedative activity
Comparator Or Baseline	Exemplified patent compounds (e.g., 2-methylamino-N-(1,2-diphenyl-1-methylethyl)acetamide HCl) demonstrated anticonvulsant activity. Milacemide (2-(n-pentylamino)acetamide) is a clinical-stage MAO-B inhibitor and glycine prodrug
Quantified Difference	No quantitative activity comparison available; class-level pharmacophore alignment confirmed by structural mapping to patent Markush structures
Conditions	Patent pharmacological claims (U.S. 5,093,524) based on in vivo anticonvulsant screening models; specific models and quantitative data for target compound absent

Why This Matters

The target compound represents an unexplored substitution pattern within a pharmacologically validated chemotype, offering procurement value as a novel chemical probe for target identification or SAR expansion studies where the neopentyl-dimethylamide combination may confer differentiated pharmacokinetic properties compared to previously explored analogs.

• [1] Griffith, R.C. U.S. Patent 5,093,524. 2-(Alkylamino)acetamide Derivatives. Issued March 3, 1992. Claims sedative and antiepileptic activity for 2-(alkylamino)acetamide scaffold. View Source
• [2] ZINC Database. ZINC41362186. 'There is no known activity for this compound' per ChEMBL 20. https://zinc12.docking.org/substances/ZINC000041362186 (accessed May 2026). View Source
• [3] PubMed. Antiepileptic drug pharmacokinetics and neuropharmacokinetics of milacemide in individual rats. Milacemide serum rapidly equilibrates with CNS compartment, metabolized by MAO-B to glycinamide. https://pubmed.ncbi.nlm.nih.gov/19000000/ (accessed May 2026). View Source

Procurement-Relevant Application Scenarios

CNS-Targeted Chemical Probe Development

With an XLogP3 of 1.1 and TPSA of 32.3 Ų, the compound resides in physicochemical space associated with favorable brain penetration (TPSA < 60 Ų) while avoiding excessive lipophilicity (logP < 3) that could promote non-specific protein binding or phospholipidosis [1][2]. The neopentyl substituent provides steric bulk that may reduce MAO-B-mediated oxidative deamination compared to the linear pentyl chain of milacemide, potentially extending CNS residence time for target engagement studies [3]. This profile supports deployment as a scaffold in CNS drug discovery programs where balanced permeability and metabolic stability are required.

Synthetic Intermediate for Glycinamide-Derived Libraries

The secondary amine handle enables selective N-alkylation, acylation, or sulfonylation without interference from the tertiary dimethylamide, which remains inert under typical amine derivatization conditions [4]. This orthogonal reactivity is advantageous for constructing focused libraries of N-substituted glycinamide derivatives for SAR exploration, particularly given the validated anticonvulsant pharmacophore associated with the 2-(alkylamino)acetamide class as documented in U.S. Patent 5,093,524 [5]. Commercial availability at 95% purity in gram quantities from AKSci and LeYan supports rapid hit-to-lead expansion without requiring in-house synthesis of the core scaffold .

Negative Control for Milacemide Mechanism-of-Action Studies

Milacemide functions as a glycine prodrug via MAO-B-mediated oxidative deamination of its n-pentylamine moiety [3]. The neopentyl group in the target compound, by analogy to the poor MAO substrate profile of neopentylamine (Km = 15 mM, kcat = 1.9 min⁻¹), is predicted to resist this metabolic pathway [6]. This differential metabolic susceptibility positions the target compound as a potential tool for dissecting whether observed pharmacological effects of milacemide analogs arise from glycine release (MAO-dependent) or from the intact molecule (MAO-independent), a critical mechanistic distinction in CNS pharmacology.

Reference Standard for Chromatographic Method Development

The compound's moderate lipophilicity (XLogP3 = 1.1), defined hydrogen-bonding capacity (1 HBD, 2 HBA), and commercial availability at defined purity (95%) make it suitable as a calibration standard for reversed-phase HPLC method development targeting aminoacetamide analogs [1]. Its singular secondary amine chromophore lacking strong UV absorption challenges method developers to employ alternative detection strategies (ELSD, CAD, or derivatization), providing a useful test analyte for evaluating detection system sensitivity in pharmaceutical analytical workflows.

Application

Selection Property

Validation Focus

CNS probe development

Balanced logP and low TPSA profile

Brain penetration prediction validation

Synthetic intermediate

Orthogonal amine/amide reactivity

Selective N-derivatization efficiency

Negative control for glycine prodrug pathway

Predicted MAO-B resistance

Comparative metabolite profiling

Reference standard

Defined purity and moderate lipophilicity

HPLC method sensitivity and detection

• [1] PubChem. 2-[(2,2-Dimethylpropyl)amino]-N,N-dimethylacetamide, CID 61167226. XLogP3 = 1.1, TPSA = 32.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/61167226 (accessed May 2026). View Source
• [2] Pajouhesh, H., Lenz, G.R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2(4), 541-553. TPSA < 60-70 Ų associated with CNS penetration; logP 1-3 optimal. View Source
• [3] DrugBank. Milacemide, DB04327. MAO-B substrate; glycine prodrug mechanism. https://go.drugbank.com/drugs/DB04327 (accessed May 2026). View Source
• [4] Griffith, R.C. U.S. Patent 5,093,524. Describes synthetic methodology for 2-(alkylamino)acetamide derivatives including N-alkylation and acylation strategies. View Source
• [5] Griffith, R.C. U.S. Patent 5,093,524. 2-(Alkylamino)acetamide Derivatives. Claims sedative and antiepileptic activity. View Source
• [6] Silverman, R.B., Hoffman, S.J. Mechanism of inactivation of monoamine oxidase B by (aminomethyl)trimethylsilane. J. Am. Chem. Soc. 1980, 102(2), 7126-7128. Neopentylamine Km = 15 mM, poor MAO substrate. View Source